Cas no 2408969-68-4 (3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxamide)

• Product Name: 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxamide
• CAS No: 2408969-68-4
• MF: C₁₃H₁₅N₅O₂
• MW: 273.290501832962
• CID: 6471698
• PubChem ID: 165695195
• Update Time: 2025-05-24

3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxamide
• 2408969-68-4
• EN300-7539575

• Inchi： 1S/C13H15N5O2/c14-13(19)17-6-7-20-8-11(17)12-15-9-16-18(12)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H2,14,19)
• InChI Key： DWYWQBCGDQTUKK-UHFFFAOYSA-N
• SMILES： O1CCN(C(N)=O)C(C2=NC=NN2C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 273.12257474g/mol
• Monoisotopic Mass: 273.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.3Ų

Additional information on 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxamide

Comprehensive Overview of 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxamide (CAS No. 2408969-68-4)

The compound 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxamide (CAS No. 2408969-68-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its distinctive 1,2,4-triazole and morpholine moieties, this compound exhibits potential applications in various therapeutic areas, including neuroscience, oncology, and infectious diseases. Researchers are particularly interested in its pharmacokinetic properties and target selectivity, which make it a promising candidate for further development.

One of the key features of 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxamide is its ability to modulate specific biological pathways. The 1,2,4-triazole ring is known for its versatility in drug design, often contributing to enhanced binding affinity and metabolic stability. Meanwhile, the morpholine moiety improves solubility and bioavailability, addressing one of the major challenges in modern drug development. These attributes have led to increased interest in this compound as a potential lead molecule for novel therapeutics.

In recent years, the scientific community has been exploring the role of 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxamide in addressing neurodegenerative disorders, a topic of high relevance given the aging global population. Preliminary studies suggest that this compound may interact with neurotransmitter receptors, offering a new avenue for treating conditions like Alzheimer's and Parkinson's disease. Additionally, its potential anti-inflammatory effects have sparked interest in its application for autoimmune diseases, aligning with the growing demand for innovative immunomodulators.

The synthesis and optimization of 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxamide have also been a focus of recent research. Advances in green chemistry and catalytic methods have enabled more efficient production routes, reducing environmental impact while maintaining high yields. This aligns with the broader industry trend toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of exploration is the compound's potential in cancer therapy. Early-stage studies indicate that 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxamide may exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional treatments. This has led to discussions about its role in precision medicine, a hot topic in oncology research. The compound's ability to target specific signaling pathways without causing significant off-target effects makes it an attractive candidate for further investigation.

From a commercial perspective, the demand for 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxamide is expected to grow as its therapeutic potential becomes clearer. Pharmaceutical companies and research institutions are actively seeking high-quality reference standards and custom synthesis services for this compound. This trend reflects the broader shift toward specialized intermediates in drug development, a topic frequently queried in academic and industrial circles.

In conclusion, 3-(1-phenyl-1H-1,2,4-triazol-5-yl)morpholine-4-carboxamide (CAS No. 2408969-68-4) represents a compelling example of modern drug discovery. Its unique structure, combined with its diverse biological activities, positions it as a molecule of significant interest across multiple therapeutic areas. As research continues to uncover its full potential, this compound is likely to remain a focal point for scientists and industry professionals alike.